Cas no 2138108-40-2 (6-cyclopropoxyhexane-1-sulfonyl chloride)

• Product Name: 6-cyclopropoxyhexane-1-sulfonyl chloride
• CAS No: 2138108-40-2
• MF: C₉H₁₇ClO₃S
• MW: 240.747481107712
• CID: 5817654
• PubChem ID: 165870765
• Update Time: 2025-05-23

6-cyclopropoxyhexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropoxyhexane-1-sulfonyl chloride
• 2138108-40-2
• EN300-1145259

• Inchi： 1S/C9H17ClO3S/c10-14(11,12)8-4-2-1-3-7-13-9-5-6-9/h9H,1-8H2
• InChI Key： AXQARBRKJTUZLD-UHFFFAOYSA-N
• SMILES： ClS(CCCCCCOC1CC1)(=O)=O

Computed Properties

• Exact Mass: 240.0586933g/mol
• Monoisotopic Mass: 240.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 6-cyclopropoxyhexane-1-sulfonyl chloride

Comprehensive Overview of 6-Cyclopropoxyhexane-1-sulfonyl Chloride (CAS No. 2138108-40-2)

6-Cyclopropoxyhexane-1-sulfonyl chloride (CAS No. 2138108-40-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its cyclopropyl ether and sulfonyl chloride functional groups, is increasingly sought after for its versatility in constructing complex molecular architectures. Its unique structure enables it to serve as a key intermediate in the development of bioactive molecules, agrochemicals, and advanced materials.

The growing interest in 6-cyclopropoxyhexane-1-sulfonyl chloride is driven by its role in cross-coupling reactions and nucleophilic substitutions, which are pivotal in modern drug discovery. Researchers frequently inquire about its synthetic routes, stability under various conditions, and compatibility with other reagents. These queries reflect the compound's relevance in cutting-edge medicinal chemistry and material science applications.

One of the most discussed topics surrounding CAS No. 2138108-40-2 is its potential in green chemistry initiatives. With sustainability becoming a priority, scientists are exploring how this compound can be utilized in eco-friendly synthesis protocols. Its reactivity profile allows for fewer byproducts and higher yields, aligning with the principles of atom economy and reduced waste generation.

Another area of interest is the compound's solubility and handling precautions. While not classified as hazardous, proper storage conditions—such as anhydrous environments and low temperatures—are critical to maintaining its efficacy. These practical considerations are frequently searched by laboratory professionals and process chemists aiming to optimize its use in large-scale productions.

In the context of pharmaceutical intermediates, 6-cyclopropoxyhexane-1-sulfonyl chloride has gained attention for its role in synthesizing targeted therapies. Its ability to introduce sulfonamide groups into molecules makes it invaluable for developing enzyme inhibitors and receptor modulators. This aligns with the rising demand for precision medicine and personalized treatment options.

From a commercial perspective, the availability of CAS No. 2138108-40-2 is closely monitored by chemical suppliers and research institutions. Pricing trends, batch purity, and scalability are common concerns among buyers, reflecting the compound's niche yet expanding market. Analytical techniques like HPLC and NMR are often employed to verify its quality, ensuring compliance with industry standards.

Looking ahead, the applications of 6-cyclopropoxyhexane-1-sulfonyl chloride are expected to broaden, particularly in catalysis and polymer chemistry. Innovations in click chemistry and ligand design may further elevate its status as a multifunctional building block. As research continues, this compound is poised to play a pivotal role in addressing challenges across life sciences and industrial chemistry.